Cas no 1858242-47-3 (2,5-dioxopyrrolidin-1-yl 2-(prop-2-yn-1-yloxy)acetate)
2,5-dioxopyrrolidin-1-yl 2-(prop-2-yn-1-yloxy)acetate Chemical and Physical Properties
Names and Identifiers
-
- 2-(Propynyloxy)acetic acid-NHS-ester
- MFCD29067173
- F71824
- 2,5-Dioxopyrrolidin-1-yl 2-(prop-2-yn-1-yloxy)acetate
- BP-28404
- (2,5-dioxopyrrolidin-1-yl) 2-prop-2-ynoxyacetate
- starbld0046064
- CS-0528797
- BS-49129
- 1858242-47-3
- 2,5-dioxopyrrolidin-1-yl 2-(prop-2-yn-1-yloxy)acetate
-
- MDL: MFCD29067173
- Inchi: 1S/C9H9NO5/c1-2-5-14-6-9(13)15-10-7(11)3-4-8(10)12/h1H,3-6H2
- InChI Key: LWHYEJZRFPVDLO-UHFFFAOYSA-N
- SMILES: O(C(COCC#C)=O)N1C(CCC1=O)=O
Computed Properties
- Exact Mass: 211.048
- Monoisotopic Mass: 211.048
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 5
- Complexity: 324
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 72.9A^2
- XLogP3: -0.8
2,5-dioxopyrrolidin-1-yl 2-(prop-2-yn-1-yloxy)acetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| XI AN KANG FU NUO Biotechnology Co., Ltd. | BCP-47-50mg |
Propargyl-PEG1-Acetic acid-NHS ester |
1858242-47-3 | 95.00% | 50mg |
¥3000.0 | 2021-09-26 | |
| XI AN KANG FU NUO Biotechnology Co., Ltd. | BCP-47-100mg |
Propargyl-PEG1-Acetic acid-NHS ester |
1858242-47-3 | 95.00% | 100mg |
¥4200.0 | 2021-09-26 | |
| XI AN KANG FU NUO Biotechnology Co., Ltd. | BCP-47-25mg |
Propargyl-PEG1-Acetic acid-NHS ester |
1858242-47-3 | 95.00% | 25mg |
¥2100.0 | 2021-09-26 | |
| abcr | AB368786-50 mg |
2-(Propynyloxy)acetic acid-NHS-ester |
1858242-47-3 | 50 mg |
€151.60 | 2023-07-19 | ||
| abcr | AB368786-250 mg |
2-(Propynyloxy)acetic acid-NHS-ester |
1858242-47-3 | 250 mg |
€455.60 | 2023-07-19 | ||
| eNovation Chemicals LLC | Y1251995-1g |
2,5-dioxopyrrolidin-1-yl 2-(prop-2-yn-1-yloxy)acetate |
1858242-47-3 | 98% | 1g |
$170 | 2024-06-05 | |
| eNovation Chemicals LLC | Y1251995-5g |
2,5-dioxopyrrolidin-1-yl 2-(prop-2-yn-1-yloxy)acetate |
1858242-47-3 | 98% | 5g |
$435 | 2024-06-05 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1599461-100mg |
2,5-Dioxopyrrolidin-1-yl 2-(prop-2-yn-1-yloxy)acetate |
1858242-47-3 | 98% | 100mg |
¥337 | 2023-04-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1599461-250mg |
2,5-Dioxopyrrolidin-1-yl 2-(prop-2-yn-1-yloxy)acetate |
1858242-47-3 | 98% | 250mg |
¥404 | 2023-04-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1599461-1g |
2,5-Dioxopyrrolidin-1-yl 2-(prop-2-yn-1-yloxy)acetate |
1858242-47-3 | 98% | 1g |
¥1261 | 2023-04-09 |
2,5-dioxopyrrolidin-1-yl 2-(prop-2-yn-1-yloxy)acetate Related Literature
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
Additional information on 2,5-dioxopyrrolidin-1-yl 2-(prop-2-yn-1-yloxy)acetate
Professional Introduction to 2,5-dioxopyrrolidin-1-yl 2-(prop-2-yn-1-yloxy)acetate (CAS No. 1858242-47-3)
2,5-dioxopyrrolidin-1-yl 2-(prop-2-yn-1-yloxy)acetate, identified by the Chemical Abstracts Service Number (CAS No.) 1858242-47-3, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This heterocyclic ester possesses a unique structural framework that has garnered attention for its potential applications in drug discovery and synthetic chemistry. The molecule incorporates both a dioxopyrrolidine core and a propargyl ether moiety, features that contribute to its reactivity and utility in various chemical transformations.
The dioxopyrrolidine scaffold is a privileged structure in medicinal chemistry, known for its ability to engage in multiple hydrogen bonding interactions and its stability under diverse conditions. This structural motif has been leveraged in the design of bioactive molecules targeting neurological disorders, infectious diseases, and metabolic conditions. The presence of the dioxopyrrolidin-1-yl group in CAS No. 1858242-47-3 suggests that this compound may exhibit similar pharmacological properties, making it a valuable scaffold for further derivatization and optimization.
Concurrently, the propargyl ether functional group introduces a site for further chemical manipulation through cross-coupling reactions such as Sonogashira coupling or Buchwald-Hartwig amination. This versatility allows for the introduction of diverse substituents, enabling the generation of libraries of analogs with tailored biological activities. Recent advancements in click chemistry have highlighted the utility of propargyl groups in constructing complex molecular architectures, underscoring the synthetic potential of this compound.
In the context of contemporary pharmaceutical research, the integration of such structural features has led to the development of novel therapeutic agents with improved pharmacokinetic profiles and target specificity. For instance, derivatives of dioxopyrrolidine have been explored as inhibitors of enzymes involved in cancer metabolism, while propargyl ethers have been employed in the synthesis of protease inhibitors and kinase modulators. The combination of these motifs in CAS No. 1858242-47-3 positions it as a promising candidate for further investigation.
The chemical synthesis of 2,5-dioxopyrrolidin-1-yl 2-(prop-2-yn-1-yloxy)acetate involves multi-step procedures that highlight the compound's synthetic complexity. Key steps typically include cyclization reactions to form the dioxopyrrolidine ring system, followed by nucleophilic substitution or etherification to introduce the propargyl moiety. Advances in catalytic methods have enabled more efficient and scalable syntheses, reducing reaction times and improving yields.
From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the binding interactions of this compound with biological targets. The dioxopyrrolidin-1-yl group's ability to form hydrogen bonds with polar residues in protein active sites has been computationally validated, suggesting its role as an anchor for drug-receptor interactions. Similarly, the propargyl ether's geometry has been optimized to maximize complementarity with target surfaces.
The pharmacological evaluation of CAS No. 1858242-47-3 has begun to reveal its potential therapeutic applications. Initial studies indicate that this compound exhibits inhibitory activity against certain enzymes implicated in inflammatory pathways. The dual functionality provided by its structure allows for selective modulation of biological processes without significant off-target effects. Further preclinical investigations are warranted to fully elucidate its mechanism of action and therapeutic index.
In summary, 2,5-dioxopyrrolidin-1-yl 2-(prop-2-yn-1-yloxy)acetate (CAS No. 1858242-47-3) represents a structurally intriguing molecule with broad applications in pharmaceutical research. Its unique combination of a dioxopyrrolidine core and a propargyl ether functional group makes it a versatile scaffold for drug discovery efforts aimed at addressing unmet medical needs. As synthetic methodologies continue to evolve and computational tools become more sophisticated, compounds like this are poised to play an increasingly important role in the development of next-generation therapeutics.
1858242-47-3 (2,5-dioxopyrrolidin-1-yl 2-(prop-2-yn-1-yloxy)acetate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)